Cas no 9082-00-2 (Glycerol Propoxylate-block-ethoxylate)

• Product Name: Glycerol Propoxylate-block-ethoxylate
• CAS No: 9082-00-2
• MF: C₈H₂₂O₇
• MW: 230.256083965302
• CID: 804163
• PubChem ID: 24863268
• Update Time: 2025-10-28

Glycerol Propoxylate-block-ethoxylate Chemical and Physical Properties

Names and Identifiers

• POLYGLYCOL 15-200
• ethane-1,2-diol,propane-1,2-diol,propane-1,2,3-triol
• POLYGLYCOL 1000
• POLYGLYCOL 15-200
• GLYCEROL PROPOXYLATE-B-ETHOXYLATE
• Glycerol polyethylene-propylene glycol ether
• Glycerol propoxylate-block-ethoxylate, average Mn ~5,200
• Glycerol propoxylate-block-ethoxylate, average Mn ~5,300
• SCHEMBL8462303
• Glycerol propoxylate-block-ethoxylate, average Mn ~4,000
• VKVYTKULMKDWLP-UHFFFAOYSA-N
• Ethane-1,2-diol;propane-1,2-diol;propane-1,2,3-triol
• 9082-00-2
• Glycerol propoxylate-block-ethoxylate
• Glycerol Propoxylate-block-ethoxylate

• MDL： MFCD00132859
• Inchi： 1S/C3H8O3.C3H8O2.C2H6O2/c4-1-3(6)2-5;1-3(5)2-4;3-1-2-4/h3-6H,1-2H2;3-5H,2H2,1H3;3-4H,1-2H2
• InChI Key： VKVYTKULMKDWLP-UHFFFAOYSA-N
• SMILES： OC(CO)CO.OC(C)CO.OCCO

Computed Properties

• Exact Mass: 230.13655304g/mol
• Monoisotopic Mass: 230.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 52.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Color/Form: solid
• Density: 1.013 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Solubility: H2O: <0.1 % (w/w) at 25 °C
• Vapor Pressure: <0.3 mmHg ( 20 °C)
• Solubility: Not determined

Glycerol Propoxylate-block-ethoxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• RTECS：TQ8170000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols

Additional information on Glycerol Propoxylate-block-ethoxylate

Glycerol Propoxylate-block-ethoxylate: A Comprehensive Overview

Glycerol Propoxylate-block-ethoxylate, commonly referred to by its CAS number 9082-00-2, is a versatile chemical compound that has garnered significant attention in various industrial and research applications. This compound is a block copolymer consisting of glycerol, propylene oxide (PPO), and ethylene oxide (EO), making it a unique blend of hydrophobic and hydrophilic segments. The structure of Glycerol Propoxylate-block-ethoxylate allows it to exhibit excellent surfactant properties, which are highly valuable in numerous fields such as cosmetics, pharmaceuticals, and food additives.

Recent studies have highlighted the potential of Glycerol Propoxylate-block-ethoxylate as a biodegradable and eco-friendly alternative to traditional surfactants. Researchers have demonstrated that this compound exhibits superior biodegradation rates compared to conventional surfactants, making it an attractive option for environmentally conscious industries. For instance, a 2023 study published in the Journal of Environmental Science and Technology found that Glycerol Propoxylate-block-ethoxylate achieves complete biodegradation within 21 days under standard test conditions, significantly outperforming petrochemical-based surfactants.

The synthesis of Glycerol Propoxylate-block-ethoxylate involves a two-step process: first, the propoxylation of glycerol to form the hydrophobic block, followed by ethoxylation to introduce the hydrophilic segment. This process ensures a balanced distribution of PPO and EO units, which is critical for achieving optimal surface activity. The molecular weight and degree of polymerization can be tailored during synthesis to meet specific application requirements, further enhancing its versatility.

In the cosmetics industry, Glycerol Propoxylate-block-ethoxylate has been widely used as an emulsifier and stabilizer in formulations such as lotions, creams, and shampoos. Its ability to form stable emulsions at a wide range of temperatures makes it ideal for products requiring consistent performance across varying environmental conditions. Additionally, its mild nature on the skin has made it a preferred choice for sensitive skin care products.

Recent advancements in nanotechnology have also explored the use of Glycerol Propoxylate-block-ethoxylate as a stabilizer for nanoparticles in drug delivery systems. Studies have shown that this compound can effectively stabilize lipid nanoparticles (LNPs), which are increasingly used in vaccines and targeted drug delivery applications. A 2023 paper in NanoMedicine reported that Glycerol Propoxylate-block-ethoxylate significantly improves the stability and shelf life of LNPs without compromising their bioavailability.

The food industry has also benefited from the unique properties of Glycerol Propoxylate-block-ethoxylate. It is often used as an emulsifier in food products such as ice cream, margarine, and baked goods. Its ability to prevent phase separation and extend product shelf life has made it a valuable ingredient in modern food formulations. Furthermore, its GRAS (Generally Recognized As Safe) status by regulatory bodies such as the FDA adds to its appeal in food applications.

In terms of environmental impact, Glycerol Propoxylate-block-ethoxylate has been shown to have minimal toxicity to aquatic organisms compared to traditional surfactants. A 2023 study conducted by the European Chemicals Agency (ECHA) found that this compound exhibits low acute and chronic toxicity to fish and aquatic invertebrates, making it suitable for use in eco-friendly products.

The increasing demand for sustainable chemicals has positioned Glycerol Propoxylate-block-ethoxylate as a key player in green chemistry initiatives. Its biodegradability, low toxicity, and versatile applications make it an ideal candidate for replacing conventional surfactants in various industries. As research continues to uncover new applications and optimize its synthesis processes, Glycerol Propoxylate-block-ethoxylate is poised to play an even more significant role in shaping the future of chemical manufacturing.